Cas no 25646-77-9 (2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate)

• Product Name: 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate
• CAS No: 25646-77-9
• MF: C₁₁H₂₀N₂O₅S
• MW: 292.351902008057
• MDL: MFCD00035563
• CID: 52771
• PubChem ID: 87558101
• Update Time: 2025-11-06

2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate Chemical and Physical Properties

Names and Identifiers

• 4-(N-Ethyl-N-2-hydroxyethyl)-2-methylphenylenediamine sulfate
• Color developing agent CD-4
• N4-ETHYL-N4-(2-HYDROXYETHYL)-2-METHYL-1,4-PHENYLENEDIAMINE SULFATE
• N4-ETHYL-N4-(2-HYDROXYETHYL)-2-METHYL-1,4-PHENYLENE-DIAMINE SULFATE SALT
• 2-(4-AMINO-N1-ETHYL-M-TOLUIDINO)-ETHANOL SULFATE HYDRATE
• 2-[(4-AMINO-3-METHYLPHENYL)ETHYLAMINO]ETHANOL SULFATE
• 4-[N-ETHYL-N-2-HYDROXYETHYL]-2-METHYLPHENYLENEDIAMINE SULPHATE
• 4-(N-ETHYL-N-HYDROXYETHYL)-2-METHYLPHENYLENE DIAMINE SULFATE MONOHYDRATE
• CD4 DEVELOPER
• 2-[(4-Amino-3-methylphenyl)(ethyl)-amino]ethanol sulfate
• N4-Ethyl-N4-(2-hydroxyethyl)-2-methyl-1,4-phenylenediamine sulfate salt
• 92CDB
• CD-4
• Color developer CD-4
• kodakcd4
• Mouse Anti Human CD4
• ppd44
• Kodak CD 4
• 2-((4-Amino-3-methylphenyl)(ethyl)amino)ethanol sulfate
• CD 4
• PPD 4 4
• (4-Ammonio-m-tolyl)ethyl(2-hydroxyethyl)ammonium sulphate
• 2-((4-Amino-3-methylphenyl)ethylamino)ethanol sulfate
• N5-Ethyl-N5-(2'-hydroxyethyl)toluene-2,5-diammonium sulfate
• Ethanol, 2-((4-amino-3-met
• 2-(4-amino-N-ethyl-3-methylanilino)ethanol; sulfuric acid
• E0657
• C11H20N2O5S
• DTXSID80897435
• Ethanol, 2-((4-amino-3-methylphenyl)ethylamino)-, sulfate (salt)
• PPD 4
• N-ethyl-N-hydroxyethyl-3-methyl-1,4-phenylenediamine sulfate
• ETHANOL, 2-((4-AMINO-3-METHYLPHENYL)ETHYLAMINO)-, SULFATE (1:1)(SALT)
• NS00083873
• N4-Ethyl-N4-(2-hydroxyethyl)-2-methyl-1,4-phenylenediamine sulfate salt, suitable for photographic applications
• Ethanol, 2-[(4-amino-3-methylphenyl)ethylamino]-, sulfate (salt)
• E76058
• 4-amino-3-methyl-N-ethyl-N-(beta-hydroxyethyl)aniline sulfate
• BCP10488
• LS-14006
• NS00085757
• A817945
• J-016088
• 2-(4-amino-N-ethyl-3-methylanilino)ethanol;sulfuric acid
• SCHEMBL2140481
• FT-0616835
• GVEYRUKUJCHJSR-UHFFFAOYSA-N
• EINECS 248-780-3
• AKOS015890578
• MFCD00035563
• AC-8318
• Ethanol, 2-((4-amino-3-methylphenyl)ethylamino)-, sulfate (1:1) (salt)
• (4-Ammonio-m-tolyl)ethyl(2-hydroxyethyl)ammonium sulfate
• 2-((4-Amino-3-methylphenyl)(ethyl)amino)ethanolsulfate
• (4-Ammonio-m-tolyl)ethyl(2-hydroxyethyl)ammonium sulfate (1:1)
• n4-Ethyl-n4-(2-hydroxyethyl)-2-methyl-1,4-phenylenediamine sulfate salt suitable for photographic applications
• 25646-77-9
• Q30161489
• 28020-34-0
• 4-(N-Ethyl-N-2-hydroxyethyl)-2-methylphenylenediamine sulfate (CD4)
• CS-W012177
• EINECS 247-162-0
• Ethanol, 2-((4-amino-3-methylphenyl)ethylamino)-, sulfate (1:1)
• PPD 44
• UNII-BS668SJ6PT
• Ethanol, 2-[(4-amino-3-methylphenyl)ethylamino]-, sulfate (1:1)
• 2-[(4-azanyl-3-methyl-phenyl)-ethyl-amino]ethanol; sulfuric acid
• Ethanol, 2-((4-amino-3-methylphenyl)ethylamino)-, sulfate (1:?)
• BS668SJ6PT
• 4-amino-3-methyl-N-(beta-hydroxyethyl)-N-ethylaniline sulfate
• CD 4 COLOR DEVELOPER; SULFURIC ACID
• 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate

• MDL： MFCD00035563
• Inchi： 1S/C11H18N2O.H2O4S/c1-3-13(6-7-14)10-4-5-11(12)9(2)8-10;1-5(2,3)4/h4-5,8,14H,3,6-7,12H2,1-2H3;(H2,1,2,3,4)
• InChI Key： GVEYRUKUJCHJSR-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.OCCN(CC)C1C=CC(=C(C)C=1)N

Computed Properties

• Exact Mass: 292.10900
• Monoisotopic Mass: 292.109292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: Not determined
• Density: 1.1
• Melting Point: 155 °C
• Boiling Point: 364.3°Cat760mmHg
• Flash Point: 364.3°Cat760mmHg
• PSA: 132.47000
• LogP: 2.40500
• Solubility: Not determined

2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300-H317-H410
• Warning Statement： P261-P264-P270-P272-P273-P280-P301+P310+P330-P302+P352+P333+P313+P362+P364-P391-P405-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 25-43-48/22-50/53
• Safety Instruction： S24-S37-S45-S60-S61
• RTECS：KJ6477000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Risk Phrases：R25; R43; R48/22; R50/53
• Packing Group：II
• Safety Term：6.1(a)
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Additional information on 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate

Introduction to 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate (CAS No. 25646-77-9)

2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate, identified by the Chemical Abstracts Service Number (CAS No.) 25646-77-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, a sulfated derivative of a toluidine derivative, exhibits unique chemical and biological properties that make it a valuable candidate for various applications, particularly in diagnostic imaging and therapeutic research.

The molecular structure of 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate consists of an ethanol backbone modified with an amino group at the 4-position of an m-toluidine ring, further sulfated at the ethanol moiety. This structural configuration imparts distinct reactivity and solubility characteristics, making it particularly useful in aqueous-based biochemical assays. The presence of multiple functional groups—such as the amino and sulfonate groups—enhances its interaction with biological targets, facilitating its use in both in vitro and in vivo studies.

In recent years, the compound has been extensively studied for its potential applications in medical imaging techniques. Specifically, its ability to form stable complexes with metal ions has been exploited in contrast agent development for magnetic resonance imaging (MRI) and other diagnostic modalities. Researchers have noted that the sulfated toluidine derivative exhibits high relaxivity when paired with gadolinium-based contrast agents, improving image clarity and resolution in clinical settings.

Moreover, 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate has shown promise in the field of bioconjugation chemistry. Its versatile functional groups allow for facile coupling with biomolecules such as peptides, proteins, and nucleic acids, enabling the development of novel biotherapeutics and diagnostic probes. The sulfonate group, in particular, enhances water solubility and biocompatibility, making it an ideal candidate for pharmaceutical formulations designed to interact with biological systems.

Recent advancements in synthetic chemistry have also contributed to the growing interest in this compound. Improved synthetic routes have enabled higher yields and purer forms of 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate, reducing production costs and expanding its accessibility for research purposes. These developments have spurred further investigation into its potential applications in drug discovery and development.

The compound's reactivity also makes it a valuable tool in analytical chemistry. Its ability to participate in redox reactions has been utilized in sensor development for detecting environmental pollutants and biological markers. By leveraging its electrochemical properties, researchers have designed sensitive assays capable of real-time monitoring of critical parameters in industrial and medical environments.

From a pharmacological perspective, 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Its structural motifs are reminiscent of several pharmacologically relevant compounds, suggesting that derivatives of this molecule could exhibit therapeutic efficacy in areas such as anti-inflammatory or anticancer research. While no direct clinical applications have been approved as of now, ongoing studies continue to explore its pharmacokinetic profile and potential side effects.

The compound's stability under various conditions has also been a subject of interest. Studies have demonstrated that 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate remains stable under both acidic and basic conditions, as well as at elevated temperatures. This stability is crucial for ensuring consistent performance across different experimental conditions and industrial processes where temperature fluctuations or pH changes are common.

In conclusion, 2-(4-Amino-n1-ethyl-m-toluidino)-ethanol sulfate (CAS No. 25646-77-9) is a multifaceted compound with broad applications spanning medical imaging, bioconjugation chemistry, analytical sciences, and drug development. Its unique structural features and functional groups make it a versatile tool for researchers seeking innovative solutions to complex biochemical challenges. As synthetic methodologies continue to evolve and new research findings emerge, the potential uses for this compound are likely to expand even further.